1-Chlorobutane

• CAS No.: 109-69-3
• Product Name: 1-Chlorobutane
• Molecular Formula: C4H9Cl; CH3(CH2)3Cl; C4H9Cl
• Molecular Weight: 92.57 g/mol
• IUPAC Name: 1-chlorobutane
• Standard InChI: InChI=1S/C4H9Cl/c1-2-3-4-5/h2-4H2,1H3
• Standard InChIKey: VFWCMGCRMGJXDK-UHFFFAOYSA-N
• SMILES: CCCCCl
• Canonical SMILES: CCCCCl
• Boiling Point: 173.3 °F at 760 mm Hg (NTP, 1992); 78.6 °C; 78.5 °C @ 760 mm Hg; 77-79 °C
• Colorform: COLORLESS LIQ
• Density: 0.8862 at 68 °F (USCG, 1999); 0.88098 @ 25 °C/4 °C; 0.89197 @ 15 °C/4 °C; 0.88648 @ 20 °C/4 °C; Relative density (water = 1): 0.89 (20 °C)
• Flash Point: 20 °F (NTP, 1992); 15 °F (-9 °C) (Closed Cup); -12 °C
• Melting Point: -189.6 °F (NTP, 1992); -123.1 °C; -123 °C
• Physical Description: Butyl chloride appears as a water white liquid with a sharp odor. Flash point 20°F. Boiling point 77-78°C (173°F). Density 7.5 lb / gal. Slightly soluble in water. Vapors are heavier than air. Used in the manufacture of a variety of organic chemicals.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.
• Description: Butyl chloride appears as a water white liquid with a sharp odor. Flash point 20°F. Boiling point 77-78°C (173°F). Density 7.5 lb / gal. Slightly soluble in water. Vapors are heavier than air. Used in the manufacture of a variety of organic chemicals.
• Solubility: less than 1 mg/mL at 59° F (NTP, 1992); 0.01 M; PRACTICALLY INSOL IN WATER (0.066% @ 12 °C); MISCIBLE WITH ALC, ETHER; Solubility in water, g/l at 25 °C: 0.87 (practically insoluble)
• Synonyms: 1-Butylchloride; 1-Chlorobutane; Butyl Chloride; Chlorobutane; NSC 8419; n-Butyl Chloride; n-Chlorobutane; n-Propylcarbinyl Chloride
• Vapor Density: 3.2 (NTP, 1992) (Relative to Air); 3.2 (air= 1); Relative vapor density (air = 1): 3.2
• Vapor Pressure: 40 mm Hg at 41 °F ; 80.1 mm Hg at 68° F (NTP, 1992); 101.30 mmHg; 80.1 MM HG @ 20 °C; Vapor pressure, kPa at 20 °C: 11
• PubChem Compound: 8005
• Last Modified: Nov 11 2021